[(19R)-10,19-diethyl-19-hydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-7-yl] 4-piperidin-1-ylpiperidine-1-carboxylate

Specification

• CAS No.: 1255644-71-3
• Molecular Formula: C33H38N4O6
• Molecular Weight: 586.7 g/mol
• IUPAC Name: [(19R)-10,19-diethyl-19-hydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-7-yl] 4-piperidin-1-ylpiperidine-1-carboxylate
• Standard InChI: InChI=1S/C33H38N4O6/c1-3-22-23-16-21(43-32(40)36-14-10-20(11-15-36)35-12-6-5-7-13-35)8-9-27(23)34-29-24(22)18-37-28(29)17-26-25(30(37)38)19-42-31(39)33(26,41)4-2/h8-9,16-17,20,41H,3-7,10-15,18-19H2,1-2H3/t33-/m1/s1
• Standard InChI Key: UWKQSNNFCGGAFS-MGBGTMOVSA-N
• Isomeric SMILES: CCC1=C2CN3C(=CC4=C(C3=O)COC(=O)[C@]4(CC)O)C2=NC5=C1C=C(C=C5)OC(=O)N6CCC(CC6)N7CCCCC7
• SMILES: CCC1=C2CN3C(=CC4=C(C3=O)COC(=O)C4(CC)O)C2=NC5=C1C=C(C=C5)OC(=O)N6CCC(CC6)N7CCCCC7
• Canonical SMILES: CCC1=C2CN3C(=CC4=C(C3=O)COC(=O)C4(CC)O)C2=NC5=C1C=C(C=C5)OC(=O)N6CCC(CC6)N7CCCCC7

Introduction

Chemical Identity

Property	Details
IUPAC Name	[(19R)-10,19-diethyl-19-hydroxy-14,18-dioxo-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4(9),5,7,10,15(20)-heptaen-7-yl] 4-piperidin-1-ylpiperidine-1-carboxylate
Molecular Formula	$C_{22}H_{20}N_{2}O_{5}$
Molecular Weight	392.411 g/mol
CAS Number	647852-82-2
DSSTox Substance ID	DTXSID90538620
UNII Code	9P899M3X4E

Structural Features

This compound is a pentacyclic molecule containing:

• Two nitrogen atoms in its core structure.

• A piperidine-based ester functional group.

• Hydroxyl and keto groups contributing to its chemical reactivity.

The molecule's stereochemistry is defined by the $R$-configuration at specific chiral centers (e.g., the 19th carbon atom).

Synthesis and Derivatives

While the exact synthesis route for this compound is not detailed in the provided sources, compounds with similar structures are often derived through multi-step organic synthesis involving:

• Cyclization reactions to form the pentacyclic core.

• Functional group modifications to introduce hydroxyl and keto groups.

• Esterification reactions to attach piperidine derivatives.

Potential Applications

• Pharmacological Activity:

  • The compound's structural similarity to other heterocyclic molecules suggests potential activity as an inhibitor of biological targets like enzymes or transporters (e.g., dopamine or norepinephrine transporters).

  • It may also exhibit antimicrobial or anticancer properties due to its functional groups and rigid framework.

• Research Use:

  • This compound can serve as a scaffold for designing new drugs or studying receptor-ligand interactions.

Spectroscopic Analysis

Compounds of this type are typically characterized using:

• NMR Spectroscopy: To confirm stereochemistry and identify functional groups.

• Mass Spectrometry (MS): For molecular weight determination.

• Infrared (IR) Spectroscopy: To detect hydroxyl and keto groups.

Computational Descriptors

The calculated molecular descriptors (e.g., polar surface area) can provide insights into the compound's solubility and permeability.

Comparative Analysis

Feature	[(19R)-...] Compound	Similar Compounds (e.g., SN-38)
Core Structure	Pentacyclic with diaza and oxa elements	Pentacyclic with lactone functionality
Biological Activity	Potential transporter inhibition	Topoisomerase I inhibition
Applications	Drug discovery scaffold	Anticancer agent